Cas no 1795299-54-5 (N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1795299-54-5
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 5368624
• Update Time: 2025-07-17

N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-thiophen-2-ylpropyl)-1-methyltriazole-4-carboxamide
• N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H14N4O2S/c1-11(17,9-4-3-5-18-9)7-12-10(16)8-6-15(2)14-13-8/h3-6,17H,7H2,1-2H3,(H,12,16)
• InChI Key： NCXHFAFMCPUQGW-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC(O)(C2SC=CC=2)C)=O)N=N1

Additional information on N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795299-54-5)

The compound N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795299-54-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its hybrid structure, combining a thiophene ring, a hydroxypropyl moiety, and a 1,2,3-triazole core, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given the prevalence of triazole-based compounds in FDA-approved drugs.

In recent years, the scientific community has focused on the structure-activity relationship (SAR) of N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide. The thiophene ring, known for its electron-rich properties, enhances the compound's ability to interact with biological targets, while the hydroxypropyl group improves solubility and pharmacokinetics. The 1,2,3-triazole moiety, a staple in click chemistry, offers stability and versatility, making this compound a valuable scaffold for further derivatization.

One of the most searched topics related to this compound is its potential anti-inflammatory and antimicrobial properties. Given the global rise in antibiotic resistance, researchers are exploring novel triazole-based analogs, including CAS No. 1795299-54-5, as potential leads. Preliminary studies suggest that the compound may inhibit key enzymes in microbial pathways, though further in vitro and in vivo validation is required. This aligns with the growing demand for small-molecule therapeutics in infectious disease research.

Another area of interest is the compound's potential role in cancer therapeutics. The 1,2,3-triazole core is a common feature in many kinase inhibitors, and the thiophene ring could contribute to selective targeting. Researchers are investigating whether N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide exhibits apoptosis-inducing effects in specific cancer cell lines. Such studies are critical, as the search for low-toxicity anticancer agents remains a priority in oncology.

From a synthetic chemistry perspective, the compound's click chemistry compatibility is a major advantage. The 1,2,3-triazole ring can be easily functionalized, enabling the creation of diverse libraries for high-throughput screening. This feature is particularly relevant in drug discovery pipelines, where rapid optimization of lead compounds is essential. Additionally, the hydroxypropyl group offers opportunities for further derivatization, such as esterification or glycosylation, to enhance bioavailability.

Environmental and green chemistry considerations are also driving interest in this compound. With the pharmaceutical industry under pressure to adopt sustainable synthesis methods, the efficient preparation of N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide using catalysis or microwave-assisted reactions is being explored. Such approaches align with the principles of atom economy and reduced waste generation.

In summary, N-[2-hydroxy-2-(thiophen-2-yl)propyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795299-54-5) represents a multifaceted compound with significant potential in drug development. Its unique structure, combined with its bioactivity and synthetic versatility, positions it as a valuable asset in addressing current challenges in medicinal chemistry and therapeutic innovation.